Cas no 98962-98-2 (2-({[(1-carboxyethyl)thio]methyl}thio)propanoic acid)

2-({[(1-carboxyethyl)thio]methyl}thio)propanoic acid structure
98962-98-2 structure
Product Name:2-({[(1-carboxyethyl)thio]methyl}thio)propanoic acid
CAS No:98962-98-2
MF:C7H12O4S2
MW:224.297780036926
CID:802914
PubChem ID:591963
Update Time:2025-04-19

2-({[(1-carboxyethyl)thio]methyl}thio)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({[(1-carboxyethyl)thio]methyl}thio)propanoic acid
    • 2-(1-carboxyethylsulfanylmethylsulfanyl)propanoic acid
    • 2-(([(1-Carboxyethyl)sulfanyl]methyl)sulfanyl)propanoic acid #
    • 2,2'-(Methylenedithio)bispropanoic acid
    • 2,2'-(Methylenedisulfanediyl)dipropanoic acid
    • 2,2'-[Methylenebis(thio)]bis-propanoic acid
    • DTXSID00343747
    • SCHEMBL13589969
    • 20664-28-2
    • DTXSID701031328
    • FT-0628880
    • 2-({(1-CARBOXYETHYL)THIOMETHYL}THIO)PROPANOIC ACID
    • AKOS024375452
    • 2-({[(1-carboxyethyl)sulfanyl]methyl}sulfanyl)propanoic acid
    • HMS562C04
    • Maybridge1_007264
    • MWRZTYMWLMGRRT-UHFFFAOYSA-N
    • METHYLENE-BIS-(THIOLACTIC ACID)
    • CCG-246126
    • 98962-98-2
    • Inchi: 1S/C7H12O4S2/c1-4(6(8)9)12-3-13-5(2)7(10)11/h4-5H,3H2,1-2H3,(H,8,9)(H,10,11)
    • InChI Key: MWRZTYMWLMGRRT-UHFFFAOYSA-N
    • SMILES: S(CSC(C(=O)O)C)C(C(=O)O)C

Computed Properties

  • Exact Mass: 224.01770121g/mol
  • Monoisotopic Mass: 224.01770121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.384
  • Boiling Point: 415.7°C at 760 mmHg
  • Flash Point: 205.2°C
  • Refractive Index: 1.574
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